Cas no 1806807-07-7 (3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine
• CAS No: 1806807-07-7
• MF: C₇H₆Br₂F₂N₂
• MW: 315.94074678421
• CID: 4852285
• Update Time: 2025-05-23

3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Br2F2N2/c8-4-1-5(9)13-6(7(10)11)3(4)2-12/h1,7H,2,12H2
• InChI Key： AGRHTDKGJOHNOX-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1CN)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine

Introduction to 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine (CAS No. 1806807-07-7)

3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine, identified by its CAS number 1806807-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an aminomethyl side chain, bromine substituents at the 4th and 6th positions, and a difluoromethyl group at the 2nd position, endows this molecule with unique chemical properties and potential biological activities. These structural features make it a valuable scaffold for the development of novel therapeutic agents.

The aminomethyl group (–NHCH₂–) introduces a nucleophilic center, facilitating further chemical modifications such as coupling reactions with carboxylic acids or activated esters to form amides, or condensation reactions to construct more complex molecules. The two bromine atoms (Br) at the 4th and 6th positions serve as versatile handles for cross-coupling reactions, including Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or vinyl groups. Additionally, the difluoromethyl group (–CF₂–) is known to enhance metabolic stability and binding affinity in drug candidates by influencing electronic properties and steric interactions. These combined features make 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The structural motif of pyridine is widely observed in approved drugs, where it often contributes to binding interactions with biological targets such as enzymes and receptors. Specifically, the substitution pattern of 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine aligns well with this trend. For instance, related compounds have been explored for their potential in inhibiting kinases and other enzyme targets relevant to cancer therapy. The electron-withdrawing nature of the difluoromethyl group and the electron-donating effects of the aminomethyl group create a balance that can modulate reactivity and binding properties.

Recent studies have highlighted the utility of brominated pyridines in drug discovery pipelines. The presence of multiple bromine atoms allows for sequential functionalization strategies, enabling chemists to fine-tune molecular properties iteratively during lead optimization. A notable example comes from research on tyrosine kinase inhibitors (TKIs), where brominated pyridines have been incorporated into hits identified through high-throughput screening. The structural analogs derived from 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine have shown promise in preclinical studies by modulating receptor binding affinity and selectivity. This underscores the importance of this compound as a precursor in developing next-generation therapeutics.

The synthetic accessibility of 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine also contributes to its appeal in drug discovery programs. While specific synthetic routes may vary depending on desired purity and scale-up requirements, common strategies involve multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation with brominating agents followed by selective substitution or protection-deprotection strategies to introduce the desired functional groups. Advances in catalytic methods have further streamlined these processes, reducing reaction times and improving yields—factors that are critical for industrial-scale production.

Beyond its applications in small-molecule drug development, 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine has found utility in materials science and agrochemical research. For example, its structural framework can be modified to develop novel ligands for metal-catalyzed reactions or to create bioactive molecules with agricultural applications. The versatility of its functional groups allows for diverse derivatization pathways, making it a valuable intermediate in synthesizing complex molecules with tailored properties.

The safety profile of 3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine, like many specialized organic compounds used in research settings, must be carefully managed during handling and storage. While not classified as hazardous under typical conditions, appropriate personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound due to its potential reactivity with strong acids or bases. Standard laboratory practices should be followed to ensure safe usage while minimizing exposure risks.

In conclusion,3-(Aminomethyl)-4,6-dibromo-2-(difluoromethyl)pyridine (CAS No. 1806807-07-7) represents a promising scaffold for medicinal chemists seeking novel bioactive molecules. Its unique structural features—comprising an aminomethyl, two bromo substituents,and a difluoromethyl group—provide ample opportunities for structural diversification through cross-coupling reactions, modifications,and derivatization strategies. Recent advances in synthetic methodologies have further enhanced its accessibility, making it an attractive candidate for both academic research and industrial applications.